Radotinib dihydrochloride
Radotinib dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
926037-85-6
VCID:
VC0001960
InChI:
InChI=1S/C17H13ClN4/c1-11-20-21-16-10-19-17(12-5-3-2-4-6-12)14-9-13(18)7-8-15(14)22(11)16/h2-9H,10H2,1H3
SMILES:
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC4=NC=CC(=N4)C5=NC=CN=C5.Cl.Cl
Molecular Formula:
C27H23Cl2F3N8O
Molecular Weight:
603.431
Radotinib dihydrochloride
CAS No.: 926037-85-6
Inhibitors
VCID: VC0001960
Molecular Formula: C27H23Cl2F3N8O
Molecular Weight: 603.431
| CAS No. | 926037-85-6 |
|---|---|
| Product Name | Radotinib dihydrochloride |
| Molecular Formula | C27H23Cl2F3N8O |
| Molecular Weight | 603.431 |
| IUPAC Name | 4-methyl-N-[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[(4-pyrazin-2-ylpyrimidin-2-yl)amino]benzamide;dihydrochloride |
| Standard InChI | InChI=1S/C17H13ClN4/c1-11-20-21-16-10-19-17(12-5-3-2-4-6-12)14-9-13(18)7-8-15(14)22(11)16/h2-9H,10H2,1H3 |
| Standard InChIKey | GEWCZTBAWRSKBX-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC4=NC=CC(=N4)C5=NC=CN=C5.Cl.Cl |
| Last Modified | Aug 20 2021 |
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